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  4. 2-[(3,5-Dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
2-[(3,5-Dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one 2-[(3,5-Dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.: 314260-92-9
VCID: VC0380667
InChI: InChI=1S/C22H21N3O2S2/c1-13-17(14(2)27-24-13)12-28-22-23-20-19(16-10-6-7-11-18(16)29-20)21(26)25(22)15-8-4-3-5-9-15/h3-5,8-9H,6-7,10-12H2,1-2H3
SMILES: CC1=C(C(=NO1)C)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5
Molecular Formula: C22H21N3O2S2
Molecular Weight: 423.6g/mol

2-[(3,5-Dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

CAS No.: 314260-92-9

Main Products

VCID: VC0380667

Molecular Formula: C22H21N3O2S2

Molecular Weight: 423.6g/mol

2-[(3,5-Dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 314260-92-9

CAS No. 314260-92-9
Product Name 2-[(3,5-Dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Molecular Formula C22H21N3O2S2
Molecular Weight 423.6g/mol
IUPAC Name 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C22H21N3O2S2/c1-13-17(14(2)27-24-13)12-28-22-23-20-19(16-10-6-7-11-18(16)29-20)21(26)25(22)15-8-4-3-5-9-15/h3-5,8-9H,6-7,10-12H2,1-2H3
Standard InChIKey HTUITCVQNNSKCW-UHFFFAOYSA-N
SMILES CC1=C(C(=NO1)C)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5
Canonical SMILES CC1=C(C(=NO1)C)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5
PubChem Compound 1036456
Last Modified Nov 11 2021
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